Cas no 102338-89-6 (Benzoic acid,2-(acetyloxy)-4-amino-)

• Product Name: Benzoic acid,2-(acetyloxy)-4-amino-
• CAS No: 102338-89-6
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 125029
• PubChem ID: 147034
• Update Time: 2025-04-18

Benzoic acid,2-(acetyloxy)-4-amino- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(acetyloxy)-4-amino-
• 2-acetyloxy-4-aminobenzoic acid
• acetyl 4-aminosalicylic acid
• 2-(acetyloxy)-4-aminobenzoic acid
• Acetyl p-aminosalicylic acid
• Acetyl-pas-saeure
• Acetyl-pas-saeure [German]
• BRN 3285180
• Salicylic acid, 4-amino-, acetate
• SCHEMBL4737527
• 2-Acetoxy4-aminobenzoic acid
• acetyl-p-aminosalicylic acid
• 102338-89-6
• DTXSID80144916
• 2-acetoxy-4-aminobenzoic acid
• 4-14-00-01972 (Beilstein Handbook Reference)
• OGBZOXBEULJKHF-UHFFFAOYSA-N

• Inchi： 1S/C9H9NO4/c1-5(11)14-8-4-6(10)2-3-7(8)9(12)13/h2-4H,10H2,1H3,(H,12,13)
• InChI Key： OGBZOXBEULJKHF-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=C(C=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.375
• Boiling Point: 403.4°Cat760mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.603
• PSA: 89.62
• LogP: 1.47350